4-Quinazolinamine,6-iodo-n-[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]phenyl]-,hydrochloride

• Molecular Formula: C21H18ClIN4O
• Molecular Weight: 504.7 g/mol
• IUPAC Name: 6-iodo-N-[3-methyl-4-(6-methylpyridin-3-yl)oxyphenyl]quinazolin-4-amine;hydrochloride
• InChI: InChI=1S/C21H17IN4O.ClH/c1-13-9-16(5-8-20(13)27-17-6-3-14(2)23-11-17)26-21-18-10-15(22)4-7-19(18)24-12-25-21;/h3-12H,1-2H3,(H,24,25,26);1H
• InChI Key: IREWPHJJTYVXQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OC2=C(C=C(C=C2)NC3=NC=NC4=C3C=C(C=C4)I)C.Cl

Description

4-Quinazolinamine,6-iodo-n-[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]phenyl]-,hydrochloride is a useful research compound. Its molecular formula is C21H18ClIN4O and its molecular weight is 504.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-methyl-4-(6-methyl-pyridin-3-yloxy)-phenylamine (4.96 g, 23.18 mmol), 4-Chloro-6-iodo-quinazoline 604 g, 22.06 mmol) in tBuOH (60 mL) and DCE (60 mL) was refluxed for 6 hours. The reaction was cooled to 0° C. and the solid product (8.44 g, 76%) was isolated by filtration and washed with cold CH2Cl2 (50 mL).